Cas no 1807267-21-5 (Methyl 6-chloro-3-cyano-2-(trifluoromethylthio)benzoate)

• Product Name: Methyl 6-chloro-3-cyano-2-(trifluoromethylthio)benzoate
• CAS No: 1807267-21-5
• MF: C₁₀H₅ClF₃NO₂S
• MW: 295.665410757065
• CID: 4953783
• Update Time: 2025-10-29

Methyl 6-chloro-3-cyano-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-3-cyano-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H5ClF3NO2S/c1-17-9(16)7-6(11)3-2-5(4-15)8(7)18-10(12,13)14/h2-3H,1H3
• InChI Key： PABDJUCRBGRRSS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C(=C1C(=O)OC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 3.8
• Topological Polar Surface Area: 75.4

Additional information on Methyl 6-chloro-3-cyano-2-(trifluoromethylthio)benzoate

Comprehensive Overview of Methyl 6-chloro-3-cyano-2-(trifluoromethylthio)benzoate (CAS No. 1807267-21-5)

Methyl 6-chloro-3-cyano-2-(trifluoromethylthio)benzoate is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethylthio group and a cyano substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 1807267-21-5 ensures precise identification in scientific literature and regulatory documentation.

In recent years, the demand for fluorinated compounds like Methyl 6-chloro-3-cyano-2-(trifluoromethylthio)benzoate has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in its potential role in developing next-generation agrochemicals and pharmaceutical intermediates. The trifluoromethylthio group, in particular, is known for its electron-withdrawing properties, which can improve the metabolic stability of derived compounds.

The synthesis of Methyl 6-chloro-3-cyano-2-(trifluoromethylthio)benzoate involves multi-step organic reactions, including chlorination, cyanation, and esterification. These processes require careful optimization to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound and ensure its quality.

One of the most frequently asked questions about Methyl 6-chloro-3-cyano-2-(trifluoromethylthio)benzoate is its solubility and stability under various conditions. Studies indicate that the compound exhibits good solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile. Its stability is influenced by factors such as temperature, pH, and exposure to light, making proper storage conditions essential.

The compound's relevance extends to green chemistry initiatives, where researchers are exploring eco-friendly synthetic routes. For instance, catalytic methods using palladium or copper complexes have been investigated to reduce waste and improve atom economy. These advancements align with global trends toward sustainable chemical production.

In the pharmaceutical sector, Methyl 6-chloro-3-cyano-2-(trifluoromethylthio)benzoate is being studied for its potential as a building block in drug discovery. Its structural motifs are found in compounds targeting enzyme inhibition and receptor modulation. The cyano group, for example, can serve as a versatile handle for further functionalization, enabling the creation of diverse molecular libraries.

From a regulatory perspective, CAS No. 1807267-21-5 is critical for ensuring compliance with international chemical inventories. Companies involved in the production or distribution of this compound must adhere to guidelines set by organizations such as REACH and EPA. Proper documentation and safety data sheets (SDS) are essential for handling and transportation.

The growing interest in Methyl 6-chloro-3-cyano-2-(trifluoromethylthio)benzoate is reflected in patent filings and academic publications. Recent studies highlight its utility in crop protection formulations, where it contributes to the development of novel pesticides and herbicides. Its mode of action often involves disrupting metabolic pathways in target organisms, offering a selective and efficient solution.

For researchers and manufacturers, sourcing high-quality Methyl 6-chloro-3-cyano-2-(trifluoromethylthio)benzoate is paramount. Reputable suppliers provide certificates of analysis (CoA) to verify purity and composition. Additionally, custom synthesis services are available for those requiring tailored quantities or modified derivatives.

In conclusion, Methyl 6-chloro-3-cyano-2-(trifluoromethylthio)benzoate (CAS No. 1807267-21-5) represents a versatile and valuable compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its unique structural features. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in advancing scientific and industrial innovation.